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Compound of Interest

Compound Name: C.I. Acid blue 158

Cat. No.: B15556058

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Blue 158 is an anionic azo dye belonging to the acid dye family. In histological

applications, acid dyes serve as counterstains, binding to cationic (basic) components within

tissue sections. This electrostatic interaction allows for the visualization of cytoplasmic

structures, muscle, and connective tissue. The primary mechanism involves the attraction

between the negatively charged sulfonate groups of the dye and the positively charged amino

groups of proteins in the tissue. While specific protocols for C.I. Acid Blue 158 in histology are

not widely published, this document provides a detailed, adaptable protocol based on the

general principles of acid dye staining. It is intended to serve as a starting point for researchers

to optimize staining parameters for their specific tissue types and research questions.

Data Presentation: General Parameters for Acid Dye
Counterstaining
The following table summarizes typical parameters for using acid dyes as counterstains in

histology. These values are illustrative and should be optimized for C.I. Acid Blue 158 and the
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specific application.

Parameter
Recommended
Range/Value

Notes

Dye Concentration
0.1% - 1.0% (w/v) in aqueous

solution

Higher concentrations may

require shorter staining times.

Solvent Distilled water

A small amount of acetic acid

(e.g., 0.5-1.0%) can be added

to enhance staining by

protonating tissue proteins.

pH of Staining Solution 2.5 - 5.5

Lower pH increases the

number of positively charged

sites on proteins, enhancing

dye binding.

Nuclear Stain
Harris' Hematoxylin, Mayer's

Hematoxylin

A progressive or regressive

hematoxylin staining protocol

can be used.

Staining Time 1 - 10 minutes

Dependent on dye

concentration, tissue type, and

desired staining intensity.

Differentiation 70% - 95% Ethanol
A brief rinse can help remove

excess, unbound dye.

Bluing Agent
Scott's Tap Water Substitute,

Ammonia Water

Used to "blue" the

hematoxylin, turning the nuclei

blue/purple.

Experimental Protocols
This section details a standard protocol for paraffin-embedded tissue sections using a

hematoxylin and C.I. Acid Blue 158 counterstain.

Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15556058/docs?utm_src=pdf-body#c-i-acid-blue-158-application-notes-and-staining-protocol-for-histology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C.I. Acid Blue 158 (CAS No. 6370-08-7)

Harris' Hematoxylin or Mayer's Hematoxylin

Distilled water

Xylene or xylene substitute

Ethanol (100%, 95%, 70%)

Acid alcohol (1% HCl in 70% ethanol)

Scott's Tap Water Substitute or other bluing agent

Permanent mounting medium

Coplin jars or staining dishes

Microscope slides with paraffin-embedded tissue sections

Protocol:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer slides through two changes of 100% ethanol for 3 minutes each.

Transfer slides through two changes of 95% ethanol for 3 minutes each.

Transfer slides to 70% ethanol for 3 minutes.

Rinse slides in running tap water for 5 minutes.

Nuclear Staining:

Immerse slides in Harris' Hematoxylin for 5-10 minutes.

Wash slides in running tap water for 1-5 minutes.
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Differentiate slides by dipping in 1% acid alcohol for a few seconds until the cytoplasm is

pale pink.

Wash slides in running tap water.

Bluing:

Immerse slides in a bluing agent (e.g., Scott's Tap Water Substitute) for 1-2 minutes until

the nuclei turn a distinct blue.

Wash slides in running tap water for 5 minutes.

Counterstaining with C.I. Acid Blue 158:

Prepare a 0.5% (w/v) stock solution of C.I. Acid Blue 158 in distilled water. For a working

solution, you may add 0.5% glacial acetic acid.

Immerse slides in the C.I. Acid Blue 158 staining solution for 3-5 minutes. This step

requires optimization.

Briefly rinse the slides in distilled water to remove excess stain.

Dehydration, Clearing, and Mounting:

Dehydrate the sections through graded alcohols: 95% ethanol (2 changes of 1 minute

each) and 100% ethanol (2 changes of 2 minutes each).[1]

Clear the sections in two changes of xylene (or a substitute) for 5 minutes each.[1]

Mount the coverslip with a permanent mounting medium.

Expected Results:

Nuclei: Blue/Purple

Cytoplasm, Muscle, Collagen: Shades of blue

Erythrocytes: Blue
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Visualizations
The following diagrams illustrate the experimental workflow and the underlying principle of

staining.
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Caption: Histological staining workflow using C.I. Acid Blue 158.
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Caption: Principle of electrostatic interaction in acid dye staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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